Cas no 2710298-91-0 (2-(ethyl-d5)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2H-1,2,3-triazole-5-d)

• Product Name: 2-(ethyl-d5)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2H-1,2,3-triazole-5-d
• CAS No: 2710298-91-0
• MF: C₁₀H₁₈BN₃O₂
• MW: 229.116792201996
• CID: 6824184
• PubChem ID: 172401741
• Update Time: 2025-02-24

2-(ethyl-d5)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2H-1,2,3-triazole-5-d Chemical and Physical Properties

Names and Identifiers

• CS-21082
• 2-(ethyl-d5)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2H-1,2,3-triazole-5-d
• 2710298-91-0

• Inchi： 1S/C10H18BN3O2/c1-6-14-12-7-8(13-14)11-15-9(2,3)10(4,5)16-11/h7H,6H2,1-5H3/i1D3,6D2,7D
• InChI Key： HABNJLRULUWLEB-UUASTNDZSA-N
• SMILES： O1B(C2C([2H])=NN(C([2H])([2H])C([2H])([2H])[2H])N=2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 229.1868675Da
• Monoisotopic Mass: 229.1868675Da
• Isotope Atom Count: 6
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.2Ų